Cas no 183022-61-9 (1-Ethynyl-4-((4-nitrophenyl)ethynyl)benzene)

• Product Name: 1-Ethynyl-4-((4-nitrophenyl)ethynyl)benzene
• CAS No: 183022-61-9
• MF: C₁₆H₉NO₂
• MW: 247.248163938522
• CID: 1023984
• PubChem ID: 12092947
• Update Time: 2025-04-20

1-Ethynyl-4-((4-nitrophenyl)ethynyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-4-((4-nitrophenyl)ethynyl)benzene
• 1-ethynyl-4-[2-(4-nitrophenyl)ethynyl]benzene
• (4-(4-nitrophenylethynyl)phenyl)ethyne
• 1-(4-ethynylphenyl)-2-(4-nitrophenyl)acetylene
• 4,4'-HCCC6H4CCC6H4NO2
• AK101929
• ANW-62540
• Benzene, 1-ethynyl-4-[(4-nitrophenyl)ethynyl]-
• CTK0E2691
• HC*C-C6H4-(C*C-C6H4NO2-4)-4
• HC2C6H4C2C6H4NO2-4
• KB-218866
• 183022-61-9
• DB-337212
• DTXSID40477419
• AKOS016004377

• Inchi： 1S/C16H9NO2/c1-2-13-3-5-14(6-4-13)7-8-15-9-11-16(12-10-15)17(18)19/h1,3-6,9-12H
• InChI Key： LLRYRTJSRKQYCE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#CC2C=CC(C#C)=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 247.06337
• Monoisotopic Mass: 247.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14